Cas no 2229459-70-3 (tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate
• CAS No: 2229459-70-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6434174
• PubChem ID: 165828286
• Update Time: 2025-05-22

tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate
• 2229459-70-3
• EN300-1892182
• tert-butyl N-[4-methoxy-2-(piperidin-2-yl)phenyl]carbamate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-15-9-8-12(21-4)11-13(15)14-7-5-6-10-18-14/h8-9,11,14,18H,5-7,10H2,1-4H3,(H,19,20)
• InChI Key： GPIIWSYFARXZNK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1CCCCN1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate (CAS No. 2229459-70-3): Properties, Applications, and Research Insights

The compound tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate (CAS No. 2229459-70-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring and a methoxy group, makes it a valuable intermediate for drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applicability in synthesizing bioactive molecules.

One of the key reasons for the growing attention toward tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate is its role in medicinal chemistry. The presence of the piperidine moiety, a common pharmacophore, suggests potential interactions with biological targets such as enzymes and receptors. This has led to investigations into its use for developing treatments for neurological disorders, pain management, and other therapeutic areas. The methoxy group further enhances its solubility and metabolic stability, critical factors in drug design.

In recent years, the demand for novel chemical entities like CAS No. 2229459-70-3 has surged, driven by advancements in artificial intelligence (AI) and machine learning (ML) in drug discovery. AI-driven platforms often highlight compounds with piperidine and carbamate functionalities due to their favorable pharmacokinetic profiles. This aligns with the broader trend of computational chemistry and high-throughput screening, where researchers prioritize molecules with optimized properties for lead optimization.

Another area of interest is the synthetic accessibility of tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate. Organic chemists have explored various routes to its synthesis, including Boc-protection strategies and Pd-catalyzed coupling reactions. These methods are not only efficient but also scalable, making the compound attractive for industrial applications. The tert-butyl carbamate (Boc) group, in particular, is widely used in peptide synthesis and protecting group chemistry, further expanding its utility.

From an environmental and sustainability perspective, the synthesis of CAS No. 2229459-70-3 has been evaluated for green chemistry principles. Researchers are exploring solvent-free reactions, catalytic methods, and renewable feedstocks to minimize waste and energy consumption. This resonates with the global push toward sustainable chemistry and green pharmaceuticals, addressing concerns about the ecological impact of chemical manufacturing.

The compound's stability and storage conditions are also frequently discussed topics. tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate typically requires storage under inert conditions to prevent degradation, a consideration critical for laboratories and manufacturers. Proper handling ensures its longevity and efficacy in downstream applications, whether in academic research or commercial production.

In summary, tert-butyl N-4-methoxy-2-(piperidin-2-yl)phenylcarbamate (CAS No. 2229459-70-3) represents a promising candidate for diverse scientific and industrial applications. Its structural features, synthetic versatility, and alignment with modern research trends make it a compound of enduring interest. As the fields of drug discovery and organic synthesis continue to evolve, this molecule is poised to play a pivotal role in shaping future innovations.